Cas no 2172508-80-2 (1-amino-1-cycloheptyl-2-methylpropan-2-ol)

• Product Name: 1-amino-1-cycloheptyl-2-methylpropan-2-ol
• CAS No: 2172508-80-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6318054
• PubChem ID: 165549584
• Update Time: 2025-10-29

1-amino-1-cycloheptyl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-1-cycloheptyl-2-methylpropan-2-ol
• EN300-1639998
• 2172508-80-2

• Inchi： 1S/C11H23NO/c1-11(2,13)10(12)9-7-5-3-4-6-8-9/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： JWQDJUDSRHOZEB-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C1CCCCCC1)N

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-1-cycloheptyl-2-methylpropan-2-ol

Research Brief on 1-amino-1-cycloheptyl-2-methylpropan-2-ol (CAS: 2172508-80-2): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-amino-1-cycloheptyl-2-methylpropan-2-ol (CAS: 2172508-80-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 1-amino-1-cycloheptyl-2-methylpropan-2-ol as a building block for novel bioactive compounds. Its cycloheptyl ring and amino-alcohol functionality make it an attractive scaffold for designing modulators of protein-protein interactions (PPIs), particularly in targets related to neurological disorders and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing allosteric inhibitors of kinase enzymes, showing promising selectivity profiles.

From a synthetic chemistry perspective, advances in asymmetric synthesis have enabled the production of enantiomerically pure forms of 2172508-80-2, as reported in a recent Organic Letters publication. The researchers developed a biocatalytic route using engineered ketoreductases, achieving >99% ee and demonstrating the compound's potential for scalable production. This methodological breakthrough addresses previous challenges in obtaining optically active forms of this structurally complex amino alcohol.

In pharmacological evaluations, derivatives of 1-amino-1-cycloheptyl-2-methylpropan-2-ol have shown notable activity as sigma receptor ligands. A 2024 preclinical study in ACS Chemical Neuroscience revealed that certain fluorinated analogs exhibit high affinity for σ1 receptors (Ki < 5 nM) with potential applications in neuropathic pain management. The unique spatial arrangement of the cycloheptyl moiety appears crucial for this activity, as demonstrated through comprehensive structure-activity relationship (SAR) studies.

The compound's potential extends beyond traditional small-molecule therapeutics. Recent work published in Bioconjugate Chemistry has explored its use as a linker in antibody-drug conjugates (ADCs), where its stability under physiological conditions and ability to maintain payload potency make it particularly valuable. This application leverages the molecule's balanced hydrophilicity/lipophilicity and its resistance to enzymatic degradation.

Looking forward, computational studies suggest additional opportunities for structural optimization of 2172508-80-2-based compounds. Molecular dynamics simulations published in Journal of Chemical Information and Modeling predict that strategic modifications to the amino group could enhance binding to G-protein coupled receptors (GPCRs) involved in metabolic disorders. These insights are guiding current medicinal chemistry efforts in several pharmaceutical research programs.

In conclusion, 1-amino-1-cycloheptyl-2-methylpropan-2-ol represents a promising scaffold with diverse applications in drug discovery. Its recent progress in synthesis methodology, biological evaluation, and therapeutic applications positions it as a molecule of growing importance in chemical biology. Future research directions likely include further exploration of its privileged structure in fragment-based drug design and expanded investigations of its ADME properties in lead optimization programs.